2-Chloro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95%

• IUPAC Name: 4-(4-chloro-3-hydroxyphenyl)-2-fluorophenol
• InChI: InChI=1S/C12H8ClFO2/c13-9-3-1-8(6-12(9)16)7-2-4-11(15)10(14)5-7/h1-6,15-16H
• InChI Key: MEKQMOSMGVVGLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)O)F)O
• Molecular Formula: C12H8ClFO2
• DSSTOX Substance ID: DTXSID10685908
• Molecular Weight: 238.64 g/mol
• CAS RN: 1261951-29-4

Description

2-Chloro-5-(3-fluoro-4-hydroxyphenyl)phenol (95%) is a synthetic compound with a wide range of applications in laboratory research. This compound is an intermediate in the synthesis of various organic compounds and can be used in the synthesis of a variety of compounds. It also has a wide range of applications in the field of drug discovery and development.

Scientific Research Applications

2-Chloro-5-(3-fluoro-4-hydroxyphenyl)phenol (95%) has a wide range of applications in scientific research. It is used as a reagent in the synthesis of organic compounds, and can also be used in the synthesis of pharmaceuticals. It is also used in the synthesis of polymers, dyes, and other materials. Additionally, it is used in the synthesis of fluorescent dyes, which are used in medical imaging and other applications.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(3-fluoro-4-hydroxyphenyl)phenol (95%) is not well understood. However, it is thought to act as a nucleophile in the reaction, replacing the chlorine atom with the fluorine atom. Additionally, it is thought to be involved in the formation of intramolecular hydrogen bonds, which are important for the stability of the product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-5-(3-fluoro-4-hydroxyphenyl)phenol (95%) are not well understood. However, it is thought to be non-toxic and non-mutagenic, and therefore safe to use in laboratory experiments. Additionally, it is thought to have antioxidant properties, which may be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(3-fluoro-4-hydroxyphenyl)phenol (95%) has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and can be used in a wide range of reactions. Additionally, it is non-toxic and non-mutagenic, making it safe to use in laboratory experiments. However, it does have some limitations. It has a limited solubility in water, which can limit its use in certain reactions. Additionally, it is not very stable in the presence of light or heat, which can limit its use in certain reactions.

Future Directions

The future directions for 2-Chloro-5-(3-fluoro-4-hydroxyphenyl)phenol (95%) include further research into its mechanism of action and biochemical and physiological effects. Additionally, further research into its use in the synthesis of pharmaceuticals and other compounds could be beneficial. Additionally, further research into its use as an antioxidant could be beneficial in the prevention of certain diseases. Finally, further research into its solubility and stability could be beneficial in the development of new and improved reactions.

Synthesis Methods

2-Chloro-5-(3-fluoro-4-hydroxyphenyl)phenol (95%) is synthesized using a multi-step reaction involving the reaction of 2-chloro-5-hydroxybenzaldehyde (C6H5CHO2Cl) with 3-fluoro-4-hydroxybenzaldehyde (C6H5CHO2F) in the presence of an acid catalyst. The reaction proceeds via a nucleophilic substitution reaction in which the chlorine atom is replaced by the fluorine atom. The product is then purified by recrystallization or silica gel chromatography.